Cas no 889858-33-7 (tert-butyl 2,5-diaminobenzoate)

• Product Name: tert-butyl 2,5-diaminobenzoate
• CAS No: 889858-33-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1936074
• PubChem ID: 20202630
• Update Time: 2025-04-21

tert-butyl 2,5-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-diamino-, 1,1-dimethylethyl ester
• tert-butyl 2,5-diaminobenzoate
• 889858-33-7
• EN300-27783071
• ANIREVWMFYABFK-UHFFFAOYSA-N
• SCHEMBL1185611

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,12-13H2,1-3H3
• InChI Key： ANIREVWMFYABFK-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1N)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters